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Compound of Interest

2,4,6-trimethyl-N-
Compound Name: _
phenylbenzamide

Cat. No.: B5086664

Foreword

This technical guide provides a comprehensive overview of N-(2,4,6-
trimethylphenyl)benzamide, a substituted aromatic amide. Due to the limited availability of
specific data for 2,4,6-trimethyl-N-phenylbenzamide, this document focuses on its structural
isomer, N-(2,4,6-trimethylphenyl)benzamide (CAS No. 4476-12-4), for which more information
Is accessible. This guide is intended for researchers, scientists, and professionals in the field of
drug development and organic chemistry, offering detailed information on its chemical
properties, a plausible synthesis protocol, and relevant workflow diagrams.

Chemical Identity and Properties

N-(2,4,6-trimethylphenyl)benzamide, also known as N-mesityloenzamide, is an organic
compound characterized by a benzoyl group attached to the nitrogen atom of a 2,4,6-
trimethylaniline (mesitylamine) moiety.

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of N-(2,4,6-
trimethylphenyl)benzamide.[1][2] It is important to note that these are computationally derived
and may differ from experimentally determined values.
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Property Value Source
CAS Number 4476-12-4 PubChem[1][2]
Molecular Formula Ci16H17NO PubChem[1][2]
Molecular Weight 239.31 g/mol PubChem[1][2]
N-(2,4,6-
IUPAC Name ] ) PubChem[1][2]
trimethylphenyl)benzamide
XLogP3-AA (LogP) 3.9 PubChem[1][2]
Hydrogen Bond Donor Count 1 PubChem[1][2]
Hydrogen Bond Acceptor
1 PubChem[1][2]
Count
Rotatable Bond Count 2 PubChem[1][2]
Exact Mass 239.131014166 g/mol PubChem[1][2]
Topological Polar Surface Area  29.1 A2 PubChem[1][2]

Synthesis of N-(2,4,6-trimethylphenyl)benzamide

The synthesis of N-(2,4,6-trimethylphenyl)benzamide can be effectively achieved via the
Schotten-Baumann reaction.[3][4][5][6][7] This method involves the acylation of an amine with
an acyl chloride in the presence of a base.[3][4][5][6][7]

Experimental Protocol: Schotten-Baumann Reaction

This protocol describes a plausible method for the synthesis of N-(2,4,6-
trimethylphenyl)benzamide from 2,4,6-trimethylaniline and benzoyl chloride.

Materials:
e 2,4,6-Trimethylaniline (mesitylamine)
e Benzoyl chloride

e 10% aqueous sodium hydroxide (NaOH) solution
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Dichloromethane (CH2Cl2) or diethyl ether

Distilled water

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Ethanol (for recrystallization)

Procedure:

Dissolution of Amine: In a suitable reaction flask, dissolve 2,4,6-trimethylaniline in a suitable
organic solvent such as dichloromethane or diethyl ether.

Addition of Base: To the solution, add an excess of 10% aqueous sodium hydroxide solution.
The reaction is typically carried out in a two-phase system.[4]

Addition of Acyl Chloride: While vigorously stirring the biphasic mixture, slowly add benzoyl
chloride dropwise to the reaction flask. The temperature should be monitored and maintained
at a low to ambient temperature to control the exothermic reaction.

Reaction: Continue to stir the mixture vigorously for a period of 15-30 minutes after the
addition of benzoyl chloride is complete. The completion of the reaction can often be
indicated by the disappearance of the pungent smell of benzoyl chloride.[8]

Work-up:

o Transfer the reaction mixture to a separatory funnel.

o Separate the organic layer.

o Wash the organic layer sequentially with dilute hydrochloric acid (to remove any unreacted
amine), water, and then a saturated sodium bicarbonate solution (to remove any
unreacted benzoyl chloride and benzoic acid).

o Finally, wash with brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent like
magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent
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under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol, to yield the purified N-(2,4,6-trimethylphenyl)benzamide.[8]

Starting Materials
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Figure 1. Synthesis workflow for N-(2,4,6-trimethylphenyl)benzamide.

Reaction Mechanism

The Schotten-Baumann reaction proceeds through a nucleophilic acyl substitution mechanism.
[3] The amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl
chloride. The presence of a base is crucial to neutralize the hydrochloric acid formed as a
byproduct, which prevents the protonation of the starting amine and drives the reaction to

completion.[7]
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Figure 2. Mechanism of the Schotten-Baumann reaction.

Biological Activity

As of the date of this publication, a review of the scientific literature did not yield specific
studies detailing the biological activity, mechanism of action, or involvement in signaling
pathways for N-(2,4,6-trimethylphenyl)benzamide. While research into the biological activities
of various other benzamide derivatives is extensive, with applications in pharmaceuticals and
agrochemicals, specific data for this compound is not available.[9] Therefore, no signaling
pathway diagrams can be provided.

Conclusion

N-(2,4,6-trimethylphenyl)benzamide is a well-defined chemical entity with computed properties
available through public databases. Its synthesis can be readily achieved through established
organic chemistry methodologies such as the Schotten-Baumann reaction. However, there is a
notable absence of published research on its biological effects. This presents an opportunity for
future investigations into the potential pharmacological or biological applications of this
compound. Further experimental validation of its physicochemical properties and exploration of
its bioactivity are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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